Cas no 511-15-9 ((4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%))

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) structure
511-15-9 structure
Product name:(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)
CAS No:511-15-9
MF:C20H30O
MW:286.4516
CID:368674

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Chemical and Physical Properties

Names and Identifiers

    • 2-Phenanthrenol,4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-, (4bS,8aS)-
    • (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
    • TOTAROL
    • TOTAROL(P)
    • 14-Isopropylpodocarpa-8,11,13-trien-13-ol
    • 2-PHENANTHRENOL,4B,5,6,7,8,8A
    • 4BS TRANS,8,8-TRIMETHYL4B,5,6,7,8,8A,9,1
    • 4b-S-trans-8,8-trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
    • Podocarpa-8,11,13-trien-13-ol,14-isopropyl
    • Totarol1000µg
    • trans-Totarol
    • [ "" ]
    • SA149_19.1
    • (+)-Totarol
    • (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)
    • MDL： MFCD02094185
    • Inchi： InChI=1S/C20H30O/c1-13(2)18-14-7-10-17-19(3,4)11-6-12-20(17,5)15(14)8-9-16(18)21/h8-9,13,17,21H,6-7,10-12H2,1-5H3/t17-,20+/m0/s1
    • InChI Key： ZRVDANDJSTYELM-FXAWDEMLSA-N
    • SMILES： OC1=CC=C2[C@@]3(C)CCCC(C)(C)[C@]3([H])CCC2=C1C(C)C

Computed Properties

  • Exact Mass: 286.23000
  • Monoisotopic Mass: 286.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 6.803

Experimental Properties

  • Color/Form: Powder
  • Density: 0.9±0.1 g/cm3
  • Melting Point: 128-132 °C(lit.)
  • Boiling Point: 369.4°C at 760 mmHg
  • Flash Point: 163.0±15.1 °C
  • Refractive Index: 1.529
  • PSA: 20.23000
  • LogP: 5.54580
  • Vapor Pressure: 0.0±0.4 mmHg at 25°C

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Security Information

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2279-50mg
Totarol
 511-15-9 99.46%
50mg
 ￥ 2124 2023-09-07
ChemFaces
CFN97733-10mg
Totarol
 511-15-9 >=98%
10mg
 $188 2021-07-22
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64328-10mg
Totarol
 511-15-9 98%
10mg
 ￥377.00 2023-09-09
eNovation Chemicals LLC
Y1262144-500mg
Totarol
 511-15-9 80%
500mg
 $285 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-226866C-2 g
(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol,
 511-15-9 ≥95%
2g
 ￥15,042.00 2023-07-11
eNovation Chemicals LLC
Y1262144-2g
Totarol
 511-15-9 80%
2g
 $860 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-226866B-1g
(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol,
 511-15-9 ≥95%
1g
 ￥9552.00 2023-09-05
A2B Chem LLC
AB55139-50mg
Totarol
 511-15-9 ≥98%
50mg
 $36.00 2024-04-19
A2B Chem LLC
AB55139-500mg
Totarol
 511-15-9 ≥98%
500mg
 $213.00 2024-04-19
A2B Chem LLC
AB55139-100mg
Totarol
 511-15-9 ≥98%
100mg
 $62.00 2024-04-19

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Related Literature

Related Categories

511-15-9 ((4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)) Related Products

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